Cas no 730976-66-6 (4-(4-ETHOXYPHENYL)-5-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 4-(4-ETHOXYPHENYL)-5-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 730976-66-6
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 844012
• PubChem ID: 2398092
• Update Time: 2025-05-20

4-(4-ETHOXYPHENYL)-5-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 4-(4-ETHOXYPHENYL)-5-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-(4-Ethoxy-phenyl)-5-(4-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• CS-0221173
• AKOS000268580
• J-513496
• 4-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• EN300-08502
• CCG-318816
• Z56946046
• 730976-66-6
• 4-(4-ethoxyphenyl)-5-(4-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• G76032

• MDL： MFCD04623522
• Inchi： 1S/C17H17N3O2S/c1-3-22-15-10-6-13(7-11-15)20-16(18-19-17(20)23)12-4-8-14(21-2)9-5-12/h4-11H,3H2,1-2H3,(H,19,23)
• InChI Key： FAOXVHFRMDHEQA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.2Ų

Additional information on 4-(4-ETHOXYPHENYL)-5-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL

4-(4-EthoxypHENYL)-5-(4-MethoxypHENYL)-4H-1,2,4-TriazolE-3-Thiol: A Comprehensive Overview

The compound with CAS No. 730976-66-6, known as 4-(4-EthoxypHENYL)-5-(4-MethoxypHENYL)-4H-1,2,4-TriazolE-3-Thiol, is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of thio-triazoles, which are well-known for their versatility in chemical reactions and their ability to form stable complexes with metal ions. The presence of ethoxy and methoxy substituents on the phenyl rings introduces additional functionality, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of thio-triazole derivatives in the field of coordination chemistry. The thiol (-SH) group in this compound plays a crucial role in forming metal-thiolate bonds, which are essential for creating stable metal complexes. These complexes have found applications in catalysis, sensing, and materials science. For instance, researchers have explored the use of similar compounds in designing sensors for heavy metal ions such as mercury and lead, leveraging the strong affinity between the thiol group and these metals.

The 1,2,4-triazole ring system is another key feature of this compound. Triazoles are heterocyclic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique electronic properties and stability. The substitution pattern on the triazole ring can significantly influence its reactivity and selectivity in various chemical reactions. In this case, the substitution of ethoxy and methoxy groups on the phenyl rings attached to the triazole ring enhances its solubility in organic solvents and improves its compatibility with other organic molecules.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling reactions involving appropriate precursors. The synthesis route would typically involve careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have made it possible to synthesize such compounds with greater efficiency and precision.

In terms of applications, 4-(4-EthoxypHENYL)-5-(4-MethoxypHENYL)-4H-1,2,4-TriazolE-3-Thiol has shown potential in several areas. Its ability to form stable metal complexes makes it a valuable component in catalysts for organic transformations. Additionally, its electronic properties suggest that it could be used as a building block for designing new materials with tailored functionalities. Researchers are also exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic or agricultural applications.

One area where this compound has garnered significant attention is its role in drug discovery. The triazole ring system is often found in bioactive compounds due to its ability to interact with biological targets such as enzymes or receptors. The presence of substituents like ethoxy and methoxy groups can further modulate the pharmacokinetic properties of the molecule, making it a promising candidate for developing new drugs.

Furthermore, recent studies have demonstrated that thio-triazole derivatives can exhibit interesting photophysical properties when incorporated into conjugated systems. This makes them potential candidates for use in optoelectronic devices such as light-emitting diodes (LEDs) or photovoltaic cells. The ability to tune the electronic properties by modifying substituents on the phenyl rings opens up new possibilities for designing materials with specific optical characteristics.

In conclusion, CAS No. 730976-66-6 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the functional properties of thio-triazoles with the substituent effects introduced by ethoxy and methoxy groups on phenyl rings. As research continues to uncover new insights into its chemical behavior and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.